Cas no 120151-96-4 (L-Proline,1-[N-[N-[[[(2,5,6-trimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)methyl]thio]acetyl]-L-phenylalanyl]-L-tryptophyl]-)

• Product Name: L-Proline,1-[N-[N-[[[(2,5,6-trimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)methyl]thio]acetyl]-L-phenylalanyl]-L-tryptophyl]-
• CAS No: 120151-96-4
• MF: C₃₇H₄₀N₆O₇S
• MW: 712.814507484436
• CID: 1209145
• Update Time: 2024-08-05

L-Proline,1-[N-[N-[[[(2,5,6-trimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)methyl]thio]acetyl]-L-phenylalanyl]-L-tryptophyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[N-[N-[[[(2,5,6-trimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)methyl]thio]acetyl]-L-phenylalanyl]-L-tryptophyl]-
• L-Proline,1-[N-[N-[[[(2,5,6-trimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)methyl]thio]acetyl]-L-phenylalanyl]-L-trypt
• L-Proline, 1-[N-[N-[[[(2,5,6-trimethyl-1,7-dioxo-1H,7H-pyrazolo[1,2-a]pyrazol-3-yl)methyl]thio]acetyl]-L-phenylalanyl]-L-tryptophyl]- (9CI)

• Inchi： 1S/C37H40N6O7S/c1-21-23(3)42-31(22(2)35(47)43(42)34(21)46)19-51-20-32(44)39-28(16-24-10-5-4-6-11-24)33(45)40-29(36(48)41-15-9-14-30(41)37(49)50)17-25-18-38-27-13-8-7-12-26(25)27/h4-8,10-13,18,28-30,38H,9,14-17,19-20H2,1-3H3,(H,39,44)(H,40,45)(H,49,50)/t28-,29-,30-/m0/s1
• InChI Key： GGVROKXXGBHLPT-DTXPUJKBSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H](CC1=CC=CC=C1)NC(CSCC1N2C(C)=C(C)C(=O)N2C(=O)C=1C)=O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 153.5-160.5 °C
• pka: 3.42±0.20(Predicted)